Cas no 2228490-98-8 (2-(3-amino-2-hydroxypropyl)-3-bromophenol)

• Product Name: 2-(3-amino-2-hydroxypropyl)-3-bromophenol
• CAS No: 2228490-98-8
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6027741
• PubChem ID: 165693487
• Update Time: 2025-06-11

2-(3-amino-2-hydroxypropyl)-3-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-2-hydroxypropyl)-3-bromophenol
• 2228490-98-8
• EN300-1927331

• Inchi： 1S/C9H12BrNO2/c10-8-2-1-3-9(13)7(8)4-6(12)5-11/h1-3,6,12-13H,4-5,11H2
• InChI Key： ZOJFFCSGSICBRZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CC(CN)O)O

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(3-amino-2-hydroxypropyl)-3-bromophenol

Professional Introduction to Compound with CAS No. 2228490-98-8 and Product Name: 2-(3-amino-2-hydroxypropyl)-3-bromophenol

Compound with the CAS number 2228490-98-8 and the product name 2-(3-amino-2-hydroxypropyl)-3-bromophenol represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both amino and hydroxyl functional groups, combined with a brominated aromatic ring, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 2-(3-amino-2-hydroxypropyl)-3-bromophenol features a phenolic core that is substituted with a bromine atom at the 3-position and an amine-functionalized propyl chain at the 2-position. This configuration provides multiple sites for interaction with biological targets, making it an attractive candidate for drug discovery efforts. The hydroxyl group, in particular, can participate in hydrogen bonding interactions, while the amino group offers opportunities for salt formation and further derivatization.

In recent years, there has been growing interest in developing novel compounds that can modulate enzyme activity and cellular processes. The bromophenol moiety in this compound is particularly noteworthy, as brominated phenols have been extensively studied for their antimicrobial and anti-inflammatory properties. For instance, studies have shown that certain brominated phenols can inhibit the activity of enzymes such as lipoxygenase and cyclooxygenase, which are involved in inflammatory pathways.

The amine group in 2-(3-amino-2-hydroxypropyl)-3-bromophenol also plays a crucial role in its potential biological activity. Amines are well-known for their ability to form hydrogen bonds and interact with various biological targets, including proteins and nucleic acids. This property makes it possible to design molecules that can selectively bind to specific receptors or enzymes, thereby modulating cellular signaling pathways.

One of the most exciting aspects of this compound is its potential application in the development of new therapeutic agents. Researchers have been exploring its use as a precursor for more complex molecules that can target specific diseases. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of kinases, which are enzymes that play a critical role in cell proliferation and survival.

The synthesis of 2-(3-amino-2-hydroxypropyl)-3-bromophenol involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the bromine atom at the 3-position of the phenol ring is typically achieved using brominating agents such as N-bromosuccinimide (NBS). The subsequent functionalization of the propyl chain with an amino group is often carried out using reductive amination or other similar techniques.

Recent advances in synthetic methodology have enabled more efficient and scalable production of this compound. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve reaction times and yields. These innovations not only make the production process more cost-effective but also allow for greater flexibility in modifying the structure of the molecule.

Beyond its pharmaceutical applications, 2-(3-amino-2-hydroxypropyl)-3-bromophenol has potential uses in other areas of chemistry. For instance, it can serve as a building block for designing novel materials with unique properties. The combination of functional groups on its structure allows it to participate in various types of chemical reactions, making it a valuable intermediate in organic synthesis.

The environmental impact of synthesizing and using this compound is also an important consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These approaches align with broader trends in sustainable chemistry, where the goal is to develop processes that are environmentally friendly while maintaining high efficiency.

In conclusion, 2-(3-amino-2-hydroxypropyl)-3-bromophenol represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for further exploration as a lead molecule for drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.